Cas no 400038-68-8 (2-Keto Zolpidem)

• Product Name: 2-Keto Zolpidem
• CAS No: 400038-68-8
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 1062276
• Update Time: 2025-06-26

2-Keto Zolpidem Chemical and Physical Properties

Names and Identifiers

• 2-Keto Zolpidem
• N,N-DIMETHYL-2-(6-METHYL-2-P-TOLYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-OXOACETAMIDE
• N,N-dimethyl-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-oxoacetamide
• Oxozolpidem (N,N,6-Trimethyl-2-(4-methylphenyl)-alpha-oxo-imidazo[1,2-a]pyridine-3-acetamide)

• Inchi： 1S/C19H19N3O2/c1-12-5-8-14(9-6-12)16-17(18(23)19(24)21(3)4)22-11-13(2)7-10-15(22)20-16/h5-11H,1-4H3
• InChI Key： WJEFEBYRIBQJRX-UHFFFAOYSA-N
• SMILES： O=C(C(N(C)C)=O)C1=C(C2C=CC(C)=CC=2)N=C2C=CC(C)=CN12

Computed Properties

• Exact Mass: 321.14800

Experimental Properties

• PSA: 54.68000
• LogP: 2.88900

Additional information on 2-Keto Zolpidem

2-Keto Zolpidem: A Comprehensive Overview

2-Keto Zolpidem, also known by its CAS number 400038-68-8, is a compound of significant interest in the field of pharmacology and organic chemistry. This molecule has garnered attention due to its potential applications in drug development, particularly in the realm of sleep aids and central nervous system (CNS) modulators. The compound's structure, which includes a ketone group and a zolpidem-like framework, makes it a unique subject for research.

The synthesis of 2-Keto Zolpidem involves a series of carefully designed organic reactions. Researchers have explored various synthetic pathways to optimize the production of this compound, ensuring high purity and yield. Recent studies have focused on improving the efficiency of these reactions, leveraging advanced catalytic systems and green chemistry principles to minimize environmental impact.

In terms of pharmacological activity, 2-Keto Zolpidem has shown promising results in preclinical models. It exhibits selectivity for certain GABA receptor subtypes, which are critical in regulating sleep-wake cycles. This selectivity suggests that the compound could potentially serve as a lead molecule for developing next-generation sleep aids with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-Keto Zolpidem. These studies provide insights into the compound's interaction with target proteins, aiding in the design of more potent analogs. For instance, modifications to the molecule's side chains have been shown to enhance binding affinity without compromising selectivity.

The safety profile of 2-Keto Zolpidem is another area of active research. Preclinical toxicity studies indicate that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for drug-drug interactions.

In conclusion, 2-Keto Zolpidem (CAS No: 400038-68-8) represents a promising lead compound in the development of novel CNS modulators. Its unique chemical structure, combined with advances in synthetic and computational techniques, positions it as a key player in future drug discovery efforts.